Cas no 1803596-26-0 (Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl]-)

• Product Name: Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl]-
• CAS No: 1803596-26-0
• MF: C₂₃H₃₁N₃O₂
• MW: 381.511145830154
• MDL: MFCD28714583
• CID: 5211061
• Update Time: 2025-10-31

Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl]-

• MDL： MFCD28714583
• Inchi： 1S/C23H31N3O2/c1-28-19-12-10-18(11-13-19)21-8-3-2-4-16-26(21)23(27)17-25-15-6-9-22(25)20-7-5-14-24-20/h5,7,10-14,21-22,24H,2-4,6,8-9,15-17H2,1H3
• InChI Key： ZVVPTEXHEKUPAB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1C1=CC=C(OC)C=C1)CN1CCCC1C1=CC=CN1

Additional information on Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl]-

Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl] and CAS No. 1803596-26-0: A Comprehensive Overview

Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl], is a complex organic compound with significant implications in the field of pharmaceutical research and development. This compound, identified by the CAS number 1803596-26-0, has garnered attention due to its unique structural features and potential biological activities. The molecule consists of a central Ethanone backbone, which is functionalized with two distinct heterocyclic moieties: a hexahydro-2-(4-methoxyphenyl)-1H-azepine ring system and a pyrrolidinyl group linked to a pyrrole moiety. Such a structural configuration suggests a high degree of molecular complexity, which may contribute to its multifaceted interactions with biological targets.

The synthesis of this compound involves intricate organic transformations, requiring precise control over reaction conditions to achieve the desired regioselectivity and stereoselectivity. The presence of both azepine and pyrrole rings in the molecule underscores its potential as a scaffold for drug discovery. These heterocyclic systems are well-known for their ability to mimic natural bioactive molecules and interact with various enzymes and receptors. The 4-methoxyphenyl substituent further enhances the compound's pharmacological profile by introducing a hydrophobic aromatic ring that can engage in π-stacking interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in identifying potential binding sites on target proteins for Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl]. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. Additionally, the compound's ability to cross the blood-brain barrier has been explored, raising interest in its potential as a neuroactive agent.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. Initial experiments have shown that it can modulate the activity of certain kinases, which are key players in cell signaling pathways. The dual functionality of the molecule, with both azepine and pyrrole moieties, allows for multiple points of interaction with biological targets, potentially leading to synergistic effects. This characteristic makes it an attractive candidate for developing multi-target drugs, which are increasingly favored in modern pharmacology due to their ability to address complex diseases more effectively than single-target agents.

The pharmaceutical industry has shown considerable interest in heterocyclic compounds like Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl] due to their diverse biological activities and favorable pharmacokinetic properties. Researchers are exploring its potential as an antipsychotic agent, given its structural similarities to known psychotropic drugs. Furthermore, its ability to interact with both central nervous system (CNS) receptors and peripheral enzymes positions it as a versatile tool for studying neural pathways and developing novel therapeutic strategies.

From a chemical biology perspective, this compound offers insights into how structural modifications can influence biological activity. The presence of multiple chiral centers in its structure allows for the synthesis of enantiomerically pure forms, which can be tested for differential bioactivity. Such studies are crucial for understanding stereochemistry's role in drug design and developing enantiopure drugs that maximize therapeutic efficacy while minimizing side effects.

The synthetic routes developed for Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yl]-2-[2-(1H-pyrrol-2-yl)-1-pyrrolidinyl] have set precedents for constructing complex heterocyclic frameworks. These methods have been adapted for synthesizing analogs with modified substituents, enabling rapid exploration of structure-function relationships. Advances in green chemistry principles have also been integrated into these synthetic protocols, reducing waste and improving atom economy—a critical consideration in sustainable drug development.

Future research directions include exploring the compound's interactions with nucleic acids and investigating its potential role in gene regulation. Given its ability to modulate enzyme activity and cellular signaling pathways, it may serve as a lead compound for developing drugs targeting genetic disorders or cancer. Additionally, its potential as an antimicrobial agent is being evaluated due to emerging concerns about antibiotic resistance.

The regulatory landscape for such complex pharmaceutical candidates is also evolving. Regulatory agencies are increasingly requiring comprehensive characterization data before approving new drug candidates. This includes detailed information on physicochemical properties, toxicological profiles, and pharmacokinetic behavior. The rigorous testing required ensures that only safe and effective drugs reach the market.

In conclusion,Ethanone, 1-[hexahydro-2-(4-methoxyphenyl)-1H-azepin-1-yli]-2-[2-(1H-pyrrol - - - - - - - - - - - - - - - - -- yl) - -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- --- --- --- --- --- --- --- --- ------ ----------------------- pyrrolidinyl] (CAS No. 1803596--26--0) represents a significant advancement in pharmaceutical research due to its intricate structure and promising biological activities. Its synthesis showcases cutting-edge organic chemistry techniques while offering insights into drug design principles that prioritize efficacy and safety. As research continues to uncover new applications for this compound, it is poised to play an important role in addressing some of today's most pressing medical challenges.